Cas no 898763-37-6 (2-Chloro-3'-thiomorpholinomethyl benzophenone)

• Product Name: 2-Chloro-3'-thiomorpholinomethyl benzophenone
• CAS No: 898763-37-6
• MF: C₁₈H₁₈ClNOS
• MW: 331.859622478485
• MDL: MFCD03842262
• CID: 1946121
• PubChem ID: 24724983
• Update Time: 2025-06-23

2-Chloro-3'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3'-THIOMORPHOLINOMETHYL BENZOPHENONE
• (2-chlorophenyl)-[3-(thiomorpholinomethyl)phenyl]methanone
• LogP
• (2-chlorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 898763-37-6
• DTXSID40643379
• AKOS016020402
• 2-CHLORO-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• (2-Chlorophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• MFCD03842262
• 2-Chloro-3'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842262
• Inchi： 1S/C18H18ClNOS/c19-17-7-2-1-6-16(17)18(21)15-5-3-4-14(12-15)13-20-8-10-22-11-9-20/h1-7,12H,8-11,13H2
• InChI Key： QFFCLSAZAPATOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1=CC=CC(=C1)CN1CCSCC1)=O

Computed Properties

• Exact Mass: 331.08000
• Monoisotopic Mass: 331.0797631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 482.7±45.0 °C at 760 mmHg
• Flash Point: 190.1±23.6 °C
• PSA: 45.61000
• LogP: 4.05770

2-Chloro-3'-thiomorpholinomethyl benzophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Chloro-3'-thiomorpholinomethyl benzophenone

2-Chloro-3'-Thiomorpholinomethyl Benzophenone: A Comprehensive Overview

2-Chloro-3'-thiomorpholinomethyl benzophenone (CAS No. 898763-37-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including as a building block for drug discovery and as an intermediate in the synthesis of biologically active molecules.

The molecular structure of 2-Chloro-3'-thiomorpholinomethyl benzophenone consists of a benzophenone core with a chloro substituent and a thiomorpholine moiety attached to the phenyl ring. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of thiomorpholine derivatives in the development of novel therapeutic agents. Thiomorpholine is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. The chloro substituent, on the other hand, can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

In the context of medicinal chemistry, 2-Chloro-3'-thiomorpholinomethyl benzophenone has been explored as a potential lead compound for the development of anti-inflammatory and anti-cancer drugs. Its ability to interact with specific protein targets has been demonstrated through in vitro and in silico studies. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

Beyond its direct pharmacological effects, 2-Chloro-3'-thiomorpholinomethyl benzophenone has also been investigated as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and functional group diversity make it an ideal starting material for multistep syntheses. Researchers have successfully utilized this compound to synthesize a range of derivatives with enhanced biological activities, including those targeting specific cancer pathways.

The synthesis of 2-Chloro-3'-thiomorpholinomethyl benzophenone typically involves a multi-step process that includes the formation of the thiomorpholine ring and subsequent functionalization steps. Various synthetic strategies have been reported in the literature, each offering unique advantages in terms of yield, purity, and scalability. For example, one common approach involves the reaction of 2-chlorobenzophenone with thiomorpholine under mild conditions to form the desired product.

The physicochemical properties of 2-Chloro-3'-thiomorpholinomethyl benzophenone, such as its solubility, melting point, and stability, have been extensively characterized. These properties are essential for understanding its behavior in different environments and for optimizing its use in various applications. For instance, its solubility in organic solvents makes it suitable for use in solution-phase reactions and formulations.

In addition to its pharmaceutical applications, 2-Chloro-3'-thiomorpholinomethyl benzophenone has also found use in materials science and analytical chemistry. Its unique electronic properties make it a valuable component in the development of advanced materials with tailored functionalities. Furthermore, its distinct spectroscopic signatures have been utilized in analytical methods for detecting and quantifying related compounds.

The safety profile of 2-Chloro-3'-thiomorpholinomethyl benzophenone is another important aspect that has been studied. Toxicological assessments have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical studies. However, as with any chemical entity, proper handling and storage precautions should be followed to ensure safety.

In conclusion, 2-Chloro-3'-thiomorpholinomethyl benzophenone (CAS No. 898763-37-6) represents a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its potential to contribute significantly to various scientific fields.